Cas no 2034467-84-8 (N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide)

• Product Name: N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide
• CAS No: 2034467-84-8
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 6007884
• PubChem ID: 119106098
• Update Time: 2025-05-25

N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide
• AKOS026705275
• 2034467-84-8
• F6571-3773
• N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-2-phenoxypropanamide
• N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-2-phenoxypropanamide
• N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-phenoxypropanamide

• Inchi： 1S/C17H21NO4S/c1-13(22-14-6-3-2-4-7-14)17(20)18-12-15(21-10-9-19)16-8-5-11-23-16/h2-8,11,13,15,19H,9-10,12H2,1H3,(H,18,20)
• InChI Key： IGYDVQCBJWUYFN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(C)OC1C=CC=CC=1)=O)OCCO

Computed Properties

• Exact Mass: 335.11912932g/mol
• Monoisotopic Mass: 335.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96Ų

Additional information on N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide

Research Briefing on N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide (CAS: 2034467-84-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the growing interest in novel small molecules with potential therapeutic applications. Among these, N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide (CAS: 2034467-84-8) has emerged as a compound of significant interest due to its unique structural features and promising biological activities. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, characterized by the presence of a thiophene ring and a phenoxypropanamide moiety, has been investigated for its potential as a modulator of specific biological pathways. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. The structural elucidation of N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical identity and stability.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against certain enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, preliminary data suggest that it may act as an inhibitor of key pro-inflammatory cytokines, making it a candidate for further development in autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications for central nervous system disorders.

Despite these promising findings, challenges remain in the development of N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Current research efforts are directed toward structural modifications to enhance its pharmacokinetic properties while maintaining its biological efficacy.

In conclusion, N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-2-phenoxypropanamide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structure and biological activities offer a foundation for future drug discovery efforts. Continued exploration of its mechanism of action and optimization of its pharmacological profile will be critical in translating these findings into clinically relevant therapies.